Cas no 71935-17-6 (Benzenemethanol,4-(1H-indol-1-yl)-)
71935-17-6 structure
Product Name:Benzenemethanol,4-(1H-indol-1-yl)-
CAS No:71935-17-6
MF:C16H13NO3
MW:267.279324293137
CID:548646
PubChem ID:53422153
Update Time:2025-04-19
Benzenemethanol,4-(1H-indol-1-yl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanol,4-(1H-indol-1-yl)-
- 1-(4-HYDROXYMETHYLPHENYL)-1H-INDOLE-5-CARBOXYLIC ACID
- 1-[4-(hydroxymethyl)phenyl]indole-5-carboxylic acid
- 4-(1H-indol-1-yl)Benzenemethanol
- 1-(p-hydroxybenzyl)-tetrazole
- 1-(p-hydroxymethyl)phenylindole
- 4-(1H-1,2,3,4-tetraazol-5-ylmethyl)phenol
- 4-(1H-tetrazol-5-ylmethyl)phenol
- Phenol,4-(2H-tetrazol-5-ylmethyl)
- FT-0766422
- 71935-17-6
- 1-[4-(Hydroxymethyl)phenyl]-1H-indole-5-carboxylic acid
- DTXSID70697986
-
- Inchi: 1S/C16H13NO3/c18-10-11-1-4-14(5-2-11)17-8-7-12-9-13(16(19)20)3-6-15(12)17/h1-9,18H,10H2,(H,19,20)
- InChI Key: KHSMLYWMZVEUAO-UHFFFAOYSA-N
- SMILES: OCC1C=CC(=CC=1)N1C=CC2C=C(C(=O)O)C=CC1=2
Computed Properties
- Exact Mass: 267.09000
- Monoisotopic Mass: 267.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 352
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.3
- Topological Polar Surface Area: 62.5Ų
Experimental Properties
- PSA: 62.46000
- LogP: 2.82100
Benzenemethanol,4-(1H-indol-1-yl)- Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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